N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C17H18ClNO4/c1-10-7-14(16(23-4)9-13(10)18)19-17(20)12-6-5-11(21-2)8-15(12)22-3/h5-9H,1-4H3,(H,19,20)
• InChI Key: DSHNCKGHUYPMPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide, also known as CMDMB, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound has been shown to have a high affinity for cannabinoid receptors, making it a valuable tool for studying the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide acts as a potent agonist of cannabinoid receptors, activating these receptors and producing a range of physiological effects. This compound has been shown to have a high affinity for CB1 receptors in particular, which are primarily located in the central nervous system and are responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, and appetite stimulation. This compound has also been shown to have anti-inflammatory and immunomodulatory effects, making it a potential therapeutic agent for a range of conditions.

Advantages and Limitations for Lab Experiments

One major advantage of using N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide in lab experiments is its high affinity for cannabinoid receptors, which allows researchers to study the effects of cannabinoid receptor activation in a controlled setting. However, one major limitation of using this compound is its potential for abuse, which has led to restrictions on its use in some countries.

Future Directions

There are many potential future directions for research involving N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide, including investigations into its potential therapeutic uses for conditions such as chronic pain, inflammation, and neurological disorders. Additionally, researchers may continue to study the endocannabinoid system and its role in various physiological processes using this compound as a tool.

Synthesis Methods

N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide can be synthesized using a variety of methods, including condensation reactions and palladium-catalyzed cross-coupling reactions. One common method involves the reaction of 4-chloro-2-methoxy-5-methylphenol with 2,4-dimethoxybenzoyl chloride in the presence of a base such as pyridine.

Scientific Research Applications

N-(4-chloro-2-methoxy-5-methylphenyl)-2,4-dimethoxybenzamide has been used extensively in scientific research to investigate the role of the endocannabinoid system in various physiological processes. This compound has been shown to have a high affinity for both CB1 and CB2 receptors, making it a valuable tool for studying the effects of cannabinoid receptor activation on the nervous system, immune system, and other organ systems.